Cas no 179246-10-7 (Benzamide, 4,5-dimethyl-2-nitro-)

Benzamide, 4,5-dimethyl-2-nitro- is a nitro-substituted benzamide derivative characterized by its distinct molecular structure featuring dimethyl and nitro functional groups at the 4,5- and 2-positions, respectively. This compound exhibits notable stability under standard conditions, making it suitable for various synthetic applications. Its electron-withdrawing nitro group enhances reactivity in nucleophilic substitution reactions, while the dimethyl substitution pattern contributes to steric effects that can influence regioselectivity in further chemical modifications. The compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its well-defined crystalline properties facilitate purification and characterization, ensuring high purity for research and industrial use. The structural features of this benzamide derivative also make it a candidate for studies in molecular recognition and supramolecular chemistry.

Benzamide, 4,5-dimethyl-2-nitro- structure

179246-10-7 structure

Product Name:Benzamide, 4,5-dimethyl-2-nitro-

CAS No:179246-10-7

MF:C₉H₁₀N₂O₃

MW:194.187302112579

CID:1366012

Update Time:2025-07-02

Benzamide, 4,5-dimethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

- Benzamide, 4,5-dimethyl-2-nitro-
- 4,5-dimethyl-2-nitrobenzamide
- Inchi： 1S/C9H10N2O3/c1-5-3-7(9(10)12)8(11(13)14)4-6(5)2/h3-4H,1-2H3,(H2,10,12)
- InChI Key： PYUKVIMZGYMMLF-UHFFFAOYSA-N
- SMILES： C(N)(=O)C1=CC(C)=C(C)C=C1[N+]([O-])=O

Computed Properties

Exact Mass: 194.0692

Experimental Properties

Density: 1.273±0.06 g/cm3(Predicted)
Boiling Point: 302.9±42.0 °C(Predicted)
PSA: 86.23
pka: 15.42±0.50(Predicted)

Benzamide, 4,5-dimethyl-2-nitro- Pricemore >>

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Alichem	A010007592-250mg	4,5-Dimethyl-2-nitrobenzamide	179246-10-7	97%	250mg	489.60 USD	2021-07-06
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